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Compound of Interest

Compound Name: Decylsuccinic anhydride

Cat. No.: B102454

Decylsuccinic Anhydride: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decylsuccinic anhydride (DSA), with the CAS number 18470-76-3, is a cyclic dicarboxylic
anhydride. Its structure consists of a five-membered anhydride ring substituted with a ten-
carbon alkyl chain (decyl group). This molecular architecture imparts both hydrophilic (from the
anhydride group) and lipophilic (from the decyl chain) characteristics, making it a molecule of
interest in various scientific and industrial applications. This technical guide provides a detailed
overview of the chemical properties, structure, and relevant experimental methodologies
associated with decylsuccinic anhydride.

Chemical Structure and Properties

The fundamental structure of decylsuccinic anhydride is that of a succinic anhydride
molecule where one of the methylene hydrogens is replaced by a decyl group.

Structure

The chemical structure of decylsuccinic anhydride can be represented in various ways:
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o Chemical Name: 3-decyloxolane-2,5-dione
e Molecular Formula: C14H2403
e SMILES String: CCCCCCCCCCC1CC(=0)0C1=0

Below is a two-dimensional representation of the decylsuccinic anhydride molecule,
generated using the DOT language.

Caption: 2D structure of decylsuccinic anhydride.

Physical and Chemical Properties

A summary of the key physical and chemical properties of decylsuccinic anhydride is
presented in the table below. It is important to note that some of this data is estimated, as
extensive experimental validation for this specific compound is not readily available in the

literature.
Property Value Source
Molecular Weight 240.34 g/mol [1]
Melting Point 69 °C [N/A]
Boiling Point ~343.06 °C (estimated) [N/A]
Density Data not available

. 0.4018 mg/L at 25 °C
Water Solubility (estimated) [1]
estimate

White to almost white powder
Appearance [N/A]
or crystal

Experimental Protocols
Synthesis of Decylsuccinic Anhydride

A detailed, peer-reviewed experimental protocol specifically for the synthesis of decylsuccinic
anhydride is not widely published. However, a general and well-established method for the
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synthesis of related long-chain alkyl and alkenyl succinic anhydrides is the Ene reaction. This
reaction involves the thermal addition of an alkene (the "ene") to an enophile, in this case,
maleic anhydride.

A plausible synthetic route for decylsuccinic anhydride would involve the reaction of 1-
decene with maleic anhydride at elevated temperatures.

General Experimental Workflow for the Synthesis of Alkyl Succinic Anhydrides:
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'
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(e.g., 3-8 hours)

'

Distill off excess
1-decene under reduced pressure

Obtain crude
decylsuccinic anhydride

Purification (optional)
e.g., vacuum distillation or recrystallization

Click to download full resolution via product page

Caption: General workflow for alkyl succinic anhydride synthesis.

Important Considerations for Synthesis:
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» Stoichiometry: An excess of the alkene is often used to drive the reaction to completion.

o Temperature Control: The reaction is typically conducted at temperatures exceeding 200 °C.
Precise temperature control is crucial to minimize side reactions.

¢ Inert Atmosphere: The reaction should be carried out under an inert atmosphere (e.g.,
nitrogen or argon) to prevent oxidation of the reactants and products at high temperatures.

 Purification: The crude product may contain unreacted starting materials and polymeric
byproducts. Purification can be achieved by vacuum distillation or recrystallization from a
suitable solvent.

Spectroscopic Characterization

While experimental spectra for decylsuccinic anhydride are not readily available, the
expected spectroscopic features can be predicted based on its chemical structure and data
from similar compounds.

1. Infrared (IR) Spectroscopy:

The IR spectrum of decylsuccinic anhydride is expected to show characteristic absorption
bands for the anhydride and alkyl functional groups.

o C=0 Stretching: Two distinct carbonyl stretching bands are characteristic of cyclic
anhydrides. For saturated cyclic anhydrides, these typically appear in the regions of 1870-
1845 cm~1 (symmetric stretch) and 1800-1775 cm~* (asymmetric stretch).

e C-O Stretching: A strong C-O stretching band is expected in the range of 1300-900 cm™1,

e C-H Stretching: Aliphatic C-H stretching vibrations from the decyl chain will be observed just
below 3000 cm~1 (typically in the 2960-2850 cm~1 region).

e C-H Bending: Aliphatic C-H bending vibrations will appear around 1465 cm~t and 1375 cm~1.
2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e H NMR:
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o Alkyl Chain: The protons of the decyl chain will produce a series of signals in the upfield
region of the spectrum (approximately 0.8-1.7 ppm). The terminal methyl group (CHs) will
appear as a triplet around 0.9 ppm. The numerous methylene groups (CHz) will result in a
complex multiplet.

o Succinic Anhydride Ring: The protons on the succinic anhydride ring will be observed
further downfield due to the deshielding effect of the carbonyl groups. The CH proton and
the CHz protons of the ring are expected to appear as multiplets in the range of 2.5-3.5

ppm.

e 13C NMR:

o Carbonyl Carbons: The two carbonyl carbons of the anhydride group will give rise to
signals in the downfield region, typically between 170 and 180 ppm.

o Alkyl Chain Carbons: The carbons of the decyl chain will appear in the upfield region
(approximately 14-40 ppm).

o Succinic Anhydride Ring Carbons: The aliphatic carbons of the succinic anhydride ring will
be found at approximately 30-50 ppm.

3. Mass Spectrometry (MS):

In electron ionization (EI) mass spectrometry, the molecular ion peak (M*) for decylsuccinic
anhydride would be observed at an m/z of 240. The fragmentation pattern would likely involve
the loss of the decyl chain and fragmentation of the succinic anhydride ring, leading to
characteristic fragment ions.

Applications and Areas of Research

While specific drug development applications for decylsuccinic anhydride are not extensively
documented, its structural features suggest potential utility in several areas of interest to
researchers and scientists:

e Prodrug Design: The anhydride group can be used to temporarily mask polar functional
groups (e.g., hydroxyl or amine groups) in drug molecules. This can enhance the lipophilicity
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and membrane permeability of the drug, with the anhydride being subsequently hydrolyzed
in vivo to release the active compound.

e Bioconjugation and Surface Modification: The reactivity of the anhydride group allows for
covalent attachment to biomolecules (e.g., proteins, peptides) or surfaces containing
nucleophilic groups. The decyl chain can then be used to modulate the hydrophobic
properties of the resulting conjugate or modified surface.

o Formation of Amphiphilic Polymers: Decylsuccinic anhydride can be used as a monomer
or a modifying agent in polymerization reactions to create amphiphilic polymers with potential
applications in drug delivery systems, such as micelles and nanoparticles.

Conclusion

Decylsuccinic anhydride is a versatile molecule with a combination of reactive and
hydrophobic functionalities. While detailed experimental data for this specific compound is
somewhat limited in the public domain, its chemical properties and reactivity can be largely
inferred from its structure and the well-understood chemistry of related alkyl succinic
anhydrides. Its potential applications in prodrug design, bioconjugation, and materials science
make it a compound of continuing interest for further research and development. Researchers
are encouraged to perform thorough characterization of synthesized decylsuccinic anhydride
to establish a more complete and experimentally validated dataset for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. decyl succinic anhydride, 18470-76-3 [thegoodscentscompany.com]

« To cite this document: BenchChem. [Decylsuccinic anhydride chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102454#decylsuccinic-anhydride-chemical-
properties-and-structure]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b102454?utm_src=pdf-body
https://www.benchchem.com/product/b102454?utm_src=pdf-body
https://www.benchchem.com/product/b102454?utm_src=pdf-body
https://www.benchchem.com/product/b102454?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1447051.html
https://www.benchchem.com/product/b102454#decylsuccinic-anhydride-chemical-properties-and-structure
https://www.benchchem.com/product/b102454#decylsuccinic-anhydride-chemical-properties-and-structure
https://www.benchchem.com/product/b102454#decylsuccinic-anhydride-chemical-properties-and-structure
https://www.benchchem.com/product/b102454#decylsuccinic-anhydride-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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